2,6-Dioxo-5-(piperidin-1-ylmethyl)-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid

• IUPAC Name: 2,4-dioxo-5-(piperidin-1-ylmethyl)-1H-pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C11H15N3O4/c15-9-7(6-14-4-2-1-3-5-14)8(10(16)17)12-11(18)13-9/h1-6H2,(H,16,17)(H2,12,13,15,18)
• InChI Key: PRONCFJXFOAGHB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(NC(=O)NC2=O)C(=O)O
• Molecular Formula: C11H15N3O4
• Molecular Weight: 253.25 g/mol
• CAS No.: 4116-21-6

Description

2,6-Dioxo-5-(piperidin-1-ylmethyl)-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H15N3O4 and its molecular weight is 253.258. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in studies related to crystallography, demonstrating its capacity to form complex structures with hydrogen bonds, which are essential for drug design and material science. For instance, a study highlighted the formation of sheets containing 20 independent hydrogen bonds in a salt-type adduct between a similar compound and piperidine, indicating its potential in forming stable molecular architectures (Orozco, Insuasty, Cobo, & Glidewell, 2009).

Pharmaceutical Applications

• Compounds structurally related to "2,6-Dioxo-5-(piperidin-1-ylmethyl)-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid" have shown potential as anti-inflammatory and analgesic agents. This suggests the structural motif of the compound can be a valuable scaffold in drug development. For instance, derivatives have been synthesized for the treatment of inflammation and pain, demonstrating significant COX-2 inhibition and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Material Science and Polymer Chemistry

• Derivatives of the compound have been used in the synthesis of polyamides containing nucleobases such as uracil and adenine, which are significant for developing novel materials with potential applications in biotechnology and nanotechnology. This illustrates the compound's versatility in forming polymers with specific functionalities (Hattori & Kinoshita, 1979).

Antimicrobial Properties

• Research has also explored the antimicrobial properties of compounds similar to "this compound," especially against resistant strains of bacteria. This highlights the compound's potential role in developing new antibiotics to combat resistant microbial infections (Shimizu et al., 1975).